Cas no 2171434-13-0 ((3R)-1-3-cyclopropyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidine-3-carboxylic acid)

• Product Name: (3R)-1-3-cyclopropyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidine-3-carboxylic acid
• CAS No: 2171434-13-0
• MF: C₂₈H₃₂N₂O₅
• MW: 476.564087867737
• CID: 6615299
• PubChem ID: 165582175
• Update Time: 2025-05-30

(3R)-1-3-cyclopropyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-1-3-cyclopropyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidine-3-carboxylic acid
• (3R)-1-[3-cyclopropyl-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]piperidine-3-carboxylic acid
• 2171434-13-0
• EN300-1529279

• Inchi： 1S/C28H32N2O5/c31-26(30-13-5-6-19(16-30)27(32)33)14-20(18-11-12-18)15-29-28(34)35-17-25-23-9-3-1-7-21(23)22-8-2-4-10-24(22)25/h1-4,7-10,18-20,25H,5-6,11-17H2,(H,29,34)(H,32,33)/t19-,20?/m1/s1
• InChI Key： KYTJTLQUVVDLEI-FIWHBWSRSA-N
• SMILES： O=C(CC(CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)C1CC1)N1CCC[C@@H](C(=O)O)C1

Computed Properties

• Exact Mass: 476.23112213g/mol
• Monoisotopic Mass: 476.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 761
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 95.9Ų

Additional information on (3R)-1-3-cyclopropyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidine-3-carboxylic acid

Introduction to (3R)-1-3-cyclopropyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidine-3-carboxylic acid (CAS No: 2171434-13-0)

The compound (3R)-1-3-cyclopropyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidine-3-carboxylic acid (CAS No: 2171434-13-0) is a complex organic molecule with significant potential in the fields of drug discovery and advanced material science. This compound, characterized by its intricate structure, has garnered attention due to its unique properties and versatile applications. The cyclopropyl group, a three-membered ring structure, contributes to the compound's stability and reactivity, while the piperidine moiety adds flexibility and bioavailability. The presence of the fluorenylmethoxycarbonyl (Fmoc) group introduces additional functionality, making this compound a valuable tool in peptide synthesis and medicinal chemistry.

Recent studies have highlighted the importance of such compounds in the development of novel therapeutic agents. For instance, researchers have explored the use of Fmoc-amino acids in solid-phase peptide synthesis (SPPS), where they serve as protective groups to facilitate the assembly of complex peptide sequences. The cyclopropyl group in this compound has been shown to enhance pharmacokinetic properties, such as absorption and metabolism, making it a promising candidate for drug delivery systems. Furthermore, the piperidine ring provides a scaffold for potential bioisosteric replacements, enabling the design of more potent and selective drug candidates.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic substitution and coupling reactions. The use of Fmoc chemistry ensures high yields and excellent control over stereochemistry, particularly at the (3R) configuration. This stereocenter plays a critical role in determining the compound's biological activity, as it influences molecular recognition and binding affinity to target proteins.

From an applications perspective, this compound has found utility in various areas of chemical research. In materials science, its unique electronic properties make it a candidate for advanced polymers and nanomaterials. In biotechnology, it has been employed as a building block for constructing bioactive molecules with tailored functions. Moreover, its compatibility with modern analytical techniques, such as mass spectrometry and nuclear magnetic resonance (NMR), facilitates its characterization and optimization.

Looking ahead, ongoing research aims to further elucidate the potential of this compound in emerging fields like personalized medicine and green chemistry. By leveraging its structural diversity and functional groups, scientists are exploring ways to enhance its bioavailability and reduce adverse effects. Additionally, computational modeling techniques are being utilized to predict its interactions with biological systems, paving the way for more efficient drug design strategies.

In conclusion, (3R)-1-3-cyclopropyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidine-3-carboxylic acid represents a cutting-edge molecule with vast potential across multiple disciplines. Its intricate structure, combined with recent advancements in chemical synthesis and biological applications, positions it as a key player in future scientific breakthroughs.